Cas no 868218-23-9 (1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-23-9
• MF: C₁₂H₁₃F₃N₂O₂S₂
• MW: 338.369030714035
• CID: 5916936
• PubChem ID: 2148746
• Update Time: 2025-06-28

1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-1-(methylsulfonyl)-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• IFLab1_006354
• 1-(methylsulfonyl)-2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazole
• SR-01000015427-1
• VU0489565-1
• AKOS024609731
• 1-methanesulfonyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• HMS1430A18
• 868218-23-9
• 1-methylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole
• F1804-0209
• SR-01000015427
• 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C12H13F3N2O2S2/c1-21(18,19)17-7-6-16-11(17)20-8-9-2-4-10(5-3-9)12(13,14)15/h2-5H,6-8H2,1H3
• InChI Key： QTJFXTYHXPDATE-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C(F)(F)F)C=C2)N(S(C)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 338.03705449g/mol
• Monoisotopic Mass: 338.03705449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 423.8±55.0 °C(Predicted)
• pka: -3.24±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

1-Methanesulfonyl-2-({4-(Trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-23-9)

1-Methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methanesulfonyl group, a trifluoromethyl-substituted benzyl sulfide, and an imidazoline ring. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The methanesulfonyl group in the compound is known for its ability to enhance the solubility and bioavailability of the molecule, making it a valuable functional group in drug design. The trifluoromethyl substitution on the benzyl sulfide moiety imparts additional stability and lipophilicity, which are crucial for optimizing the pharmacokinetic properties of the compound. The imidazoline ring, a common motif in many biologically active molecules, is associated with a wide range of pharmacological activities, including antihypertensive, anti-inflammatory, and antitumor effects.

Recent research has highlighted the potential of 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole as a promising lead compound for the development of novel therapeutic agents. A study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound selectively targets this enzyme without affecting other essential cellular processes, suggesting its potential as a targeted therapy for cancer treatment.

In another study conducted by a team at the University of California, San Francisco (UCSF), 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole has also been extensively studied. Research published in *Pharmaceutical Research* in 2023 indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits high oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential for clinical development.

The structural diversity and functional versatility of 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole have led to its exploration in various therapeutic areas beyond cancer and inflammation. For instance, preliminary studies have shown that the compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore the broad therapeutic potential of this compound and highlight its importance in drug discovery efforts.

In conclusion, 1-methanesulfonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-23-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead molecule for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a promising candidate for future clinical trials.